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Compound of Interest

Compound Name: DPQ

Cat. No.: B032596

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dipyrido[3,2-a:2',3'-c]phenazine (DPQ) is a fluorescent compound known for its ability to
intercalate with DNA. This property makes it a valuable tool in fluorescence microscopy for
visualizing cellular nuclei and studying DNA-related processes. Its planar aromatic structure
allows it to insert between the base pairs of double-stranded DNA, leading to a significant
increase in its fluorescence emission upon binding. This "light-up” characteristic makes DPQ
an attractive probe for live and fixed cell imaging, minimizing background fluorescence from
unbound molecules. These application notes provide an overview of the use of DPQ in
fluorescence microscopy, including its photophysical properties and detailed protocols for its
application.

Principle of Action: DNA Intercalation

DPQ functions as a fluorescent probe primarily through the mechanism of DNA intercalation. In
solution, the fluorescence of DPQ is relatively low. However, upon binding to double-stranded
DNA, the molecule becomes physically constrained within the DNA helix. This restriction of
rotational and vibrational freedom reduces non-radiative decay pathways, leading to a
significant enhancement of its fluorescence quantum yield. This process allows for the specific
visualization of DNA within the cell nucleus with a high signal-to-noise ratio.
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Data Presentation
Photophysical Properties of DPQ

The selection of an appropriate fluorescent probe is critical for successful imaging experiments.
The following table summarizes the key photophysical properties of DPQ.

Property Value Reference
Excitation Maximum (Aex) ~360 - 400 nm [1]
Emission Maximum (Aem) ~450 - 500 nm [1]
Fluorescence Quantum Yield o

o 0.21 (for a derivative) [1]
(®) (in dichloromethane)
Binding Affinity High for double-stranded DNA [2]

Note: The exact excitation and emission maxima may vary depending on the solvent, pH, and
whether the molecule is free or bound to DNA. The fluorescence quantum yield is expected to
be significantly lower in aqueous solution when unbound and to increase upon intercalation
with DNA.

Mandatory Visualizations
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Cell Preparation

1. Cell Culture
(on coverslips or imaging plates)

2. Fixation (Optional)
(e.g., 4% PFA)

3. Permeabilization (Optional)
(e.g., 0.1% Triton X-100)

g|Protocol

4. DPQ Staining
(Incubate with DPQ solution)

5. Washing
(Remove unbound DPQ)

Imaging arld Analysis

6. Mountlng
(with antifade medium)

7. Fluorescence Microscopy
(Acquire images)

8. Image Analysis
(Quantify fluorescence)

J

Click to download full resolution via product page

Figure 1: Experimental workflow for staining cells with DPQ for fluorescence microscopy.
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Mechanism of DPQ Fluorescence

Unbound DPQ Intercalation Double-Stranded DNA Fluorescence Enhancement > DPQ Intercalated in DNA
(Low Fluorescence) (High Fluorescence)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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